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Get Quote

Azelastine HCI is a second-generation H1-receptor antagonist used for allergic rhinitis and conjunctivitis [1]

[2]. It is described as a potent, selective, nonsedating antihistamine with multiple mechanisms of action,

functioning as a dual-acting anti-inflammatory drug [1].

The table below summarizes its multi-modal mechanism of action.

Mechanism of
Action

Biological Effect

Experimental Evidence

H1-receptor
antagonism

Mast cell
stabilization

Inhibition of other
inflammatory
mediators

Competitively blocks histamine
receptors, relieving itching,
sneezing, and congestion [2].

Inhibits degranulation of mast
cells, preventing release of
histamine and other inflammatory
mediators [1] [2].

Downregulates expression of
adhesion molecules (e.g., ICAM-
1) and antagonizes leukotrienes
and PAF [1].

Several times greater affinity for H1
receptors than first-generation antihistamine
chlorpheniramine [1].

Inhibition of histamine, leukotrienes, and
TNF-alpha release from mast cells;
observed in in vitro studies and nasal
lavage of patients with rhinitis [1] [2].

In vivo guinea pig and mouse models
showed inhibition of both immediate- and
late-phase allergic responses [1].
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Clinical Efficacy in Allergic Rhinitis

The efficacy of racemic Azelastine nasal spray is well-established for seasonal and perennial allergic rhinitis.
Clinical trials have evaluated different concentrations, notably 0.1% and 0.15%, with the higher

concentration showing a trend toward greater efficacy [3] [4].

The table below summarizes key findings from clinical trials.

Study Detail Azelastine 0.10% Azelastine 0.15%

Dosage Two sprays per nostril twice Two sprays per nostril twice daily (Total: 1,644

(Allergies) daily (Total: 1,096 pg/day) [3]. pg/day) [3].

Primary Efficacy Significant improvement vs. Significant improvement vs. placebo [4]. In

(rTNSSITNSS) placebo [4]. In PAR, LS mean PAR, LS mean change from baseline: -4.10 to
change from baseline: -3.81 to -4.26; statistically superior to 0.10% in one
-3.99 [3]. SAR study (p=0.047) [3] [4].

Onset of Action Within 15-30 minutes [3] [4].

Common Bitter taste (8.4%-9.4%); Bitter taste (8.4%-9.4%); Somnolence (1.7%)

Adverse Events Somnolence (0.6%) [4]. [4]. Transient stinging (ophthalmic formulation)

[1].

Emerging Antiviral Applications

Recent research has revealed that racemic Azelastine nasal spray has in vitro antiviral activity against several
respiratory viruses, including SARS-CoV-2 and rhinoviruses [5] [6]. Proposed mechanisms include

interaction with the host ACE2 receptor and inhibition of the SARS-CoV-2 main protease (Mpro) [5] [6].

The CONTAIN trial, a Phase 2 RCT published in 2025, investigated Azelastine 0.1% nasal spray (three
times daily) as pre-exposure prophylaxis in healthy adults [5] [7]. The primary outcome was the number of

PCR-confirmed SARS-CoV-2 infections over 56 days.
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The trial demonstrated a 69% lower rate of PCR-confirmed SARS-CoV-2 infection in the Azelastine group
(2.2%) compared to the placebo group (6.7%) [5] [8]. Azelastine also reduced the incidence of symptomatic

infections and rhinovirus infections [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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